6-Bromo-2-(dimethoxymethyl)quinoline

• Molecular Formula: C12H12BrNO2
• Molecular Weight: 282.13 g/mol
• IUPAC Name: 6-bromo-2-(dimethoxymethyl)quinoline
• InChI: InChI=1S/C12H12BrNO2/c1-15-12(16-2)11-5-3-8-7-9(13)4-6-10(8)14-11/h3-7,12H,1-2H3
• InChI Key: IONRUVOHCQCWJS-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=NC2=C(C=C1)C=C(C=C2)Br)OC

Description

6-Bromo-2-(dimethoxymethyl)quinoline is a useful research compound. Its molecular formula is C12H12BrNO2 and its molecular weight is 282.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-bromoquinaldine (111 mg, 0.500 mmol) in 1,4-dioxane (8 mL) was added selenium dioxide (111 mg, 1.00 mmol), and the mixture was heated at 100° C. for 1 h. The reaction mixture was diluted with ethyl acetate, filtered through Celite pad, and concentrated under reduced pressure. To the residue were added methanol (15 mL) and p-toluenesulfonic acid monohydrate (99 mg, 0.52 mmol), and the mixture was heated to reflux for 1.5 h. Diluted aqueous sodium hydroxide was added, and the mixture was extracted with ethyl acetate. The organic layer was washed with brine and dried on anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to afford 6-bromo-2-(dimethoxymethyl)quinoline (127 mg, 90%).